Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C16H10N2O B8404760 Dibenzo[f,h]quinoxaline,1-oxide

Dibenzo[f,h]quinoxaline,1-oxide

Cat. No. B8404760
M. Wt: 246.26 g/mol
InChI Key: WEDTZFSONDJGJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08877351B2

Procedure details

First, to a solution in which 1.36 g of dibenzo[f,h]quinoxaline was dissolved in 20 mL of dichloromethane was added 2.04 g of 3-chlorobenzoic acid (abbreviation: MCPBA) in a nitrogen atmosphere, followed by stirring at room temperature for 1 week. Water was added to this mixture, and the organic layer was extracted with dichloromethane. The obtained organic layer was washed with a saturated aqueous sodium hydrogen carbonate solution and dried over anhydrous magnesium sulfate. Then, the resulting solution was filtered. The solvent of this solution was distilled off. The resulting residue was purified by silica gel column chromatography which uses a mixed solvent of dichloromethane and ethyl acetate as a developing layer. By recrystallization from dichloromethane, the object of the synthesis was obtained (as a white powder in a yield of 51%). The synthesis scheme of Step 1 is illustrated in the following (a″′-2-1).
Name
3-chlorobenzoic acid
Quantity
2.04 g
Type
reactant
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dibenzo[f,h]quinoxaline
Quantity
1.36 g
Type
reactant
Reaction Step Three
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Dibenzo[f,h]quinoxaline-1-oxide
Yield
51%

Identifiers

REACTION_CXSMILES
ClC1C=C(C=CC=1)C(O)=[O:6].O.[N:12]1[C:21]2[C:16](=[C:17]3[CH:29]=[CH:28][CH:27]=[CH:26][C:18]3=[C:19]3[CH:25]=[CH:24][CH:23]=[CH:22][C:20]3=2)[N:15]=[CH:14][CH:13]=1>ClCCl>[N+:12]1([O-:6])[C:21]2[C:16](=[C:17]3[CH:29]=[CH:28][CH:27]=[CH:26][C:18]3=[C:19]3[CH:25]=[CH:24][CH:23]=[CH:22][C:20]3=2)[N:15]=[CH:14][CH:13]=1

Inputs

Step One
Name
3-chlorobenzoic acid
Quantity
2.04 g
Type
reactant
Smiles
ClC=1C=C(C(=O)O)C=CC1
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
dibenzo[f,h]quinoxaline
Quantity
1.36 g
Type
reactant
Smiles
N1=CC=NC2=C3C(=C4C(=C12)C=CC=C4)C=CC=C3
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring at room temperature for 1 week
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the organic layer was extracted with dichloromethane
WASH
Type
WASH
Details
The obtained organic layer was washed with a saturated aqueous sodium hydrogen carbonate solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
Then, the resulting solution was filtered
DISTILLATION
Type
DISTILLATION
Details
The solvent of this solution was distilled off
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified by silica gel column chromatography which
CUSTOM
Type
CUSTOM
Details
By recrystallization from dichloromethane
CUSTOM
Type
CUSTOM
Details
the object of the synthesis was obtained (as a white powder in a yield of 51%)
CUSTOM
Type
CUSTOM
Details
The synthesis scheme of Step 1

Outcomes

Product
Name
Dibenzo[f,h]quinoxaline-1-oxide
Type
Smiles
[N+]1(=CC=NC2=C3C(=C4C(=C12)C=CC=C4)C=CC=C3)[O-]
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 51%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.